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Compound of Interest

Compound Name: (Rac)-Efavirenz

Cat. No.: B137610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of (Rac)-Efavirenz stock

solutions for research and developmental purposes. Efavirenz is a non-nucleoside reverse

transcriptase inhibitor (NNRTI) and is practically insoluble in water, necessitating the use of

organic solvents for stock solution preparation.[1][2][3]

Physicochemical Properties of Efavirenz
Property Value

Chemical Formula C₁₄H₉ClF₃NO₂

Molecular Weight 315.7 g/mol [4]

Appearance White to slightly pink crystalline powder[1]

Storage (Solid) -20°C

Stability (Solid) ≥ 4 years at -20°C

Solubility Data
(Rac)-Efavirenz is soluble in various organic solvents. The choice of solvent will depend on the

downstream application (e.g., cell culture, in vivo studies, or analytical assays).
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Solvent Solubility (approx.) Notes

Dimethyl Sulfoxide (DMSO) ~14-63 mg/mL
Use fresh, moisture-free

DMSO for best results.

Ethanol ~20 mg/mL

Recommended as the initial

solvent for preparing aqueous

dilutions.

Dimethylformamide (DMF) ~20 mg/mL

Methanol Freely soluble
Often used for preparing

analytical standards for HPLC.

Water
Practically insoluble (<10

µg/mL)

1:1 Ethanol:PBS (pH 7.2) ~0.5 mg/mL
Prepared by first dissolving

Efavirenz in ethanol.

Experimental Protocol: Preparation of a 10 mM
(Rac)-Efavirenz Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (Rac)-Efavirenz in DMSO.

Adjust the quantities of solute and solvent as needed to achieve the desired concentration and

volume.

Materials:

(Rac)-Efavirenz powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Spatula

Appropriate-sized amber glass vial or polypropylene tube
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Pipettors and sterile pipette tips

Vortex mixer

Sonicator (optional)

Safety Precautions:

(Rac)-Efavirenz should be considered hazardous. Handle the compound in a well-ventilated

fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

Consult the Safety Data Sheet (SDS) for (Rac)-Efavirenz and all solvents before use.

Procedure:

Equilibration: Allow the vial of (Rac)-Efavirenz powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of (Rac)-Efavirenz powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.157 mg of Efavirenz (Molecular Weight

= 315.7 g/mol ).

Transfer: Carefully transfer the weighed powder into a sterile amber glass vial or a suitable

tube.

Dissolution:

Add the desired volume of DMSO to the vial containing the Efavirenz powder. For the

example above, add 1 mL of DMSO.

Cap the vial securely.

Vortex the solution until the powder is completely dissolved.

If necessary, sonicate the vial for 5-10 minutes to aid dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b137610?utm_src=pdf-body
https://www.benchchem.com/product/b137610?utm_src=pdf-body
https://www.benchchem.com/product/b137610?utm_src=pdf-body
https://www.benchchem.com/product/b137610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C for long-term storage. It is recommended to aliquot the

stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Aqueous dilutions of Efavirenz are not recommended for storage for more than one day.

Experimental Workflow Diagram
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Preparation

Dissolution

Final Steps

Start: Equilibrate Efavirenz Powder

1. Weigh Efavirenz Powder

2. Transfer to Vial

3. Add Solvent (e.g., DMSO)

4. Vortex Vigorously

Completely Dissolved?

5. Sonicate (Optional)

No

6. Label Vial

Yes

7. Store at -20°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing (Rac)-Efavirenz stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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